Cas no 89853-48-5 (3-(4-Methyl-1H-pyrazol-1-yl)propanenitrile)

• Product Name: 3-(4-Methyl-1H-pyrazol-1-yl)propanenitrile
• CAS No: 89853-48-5
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 3058326
• PubChem ID: 4773714
• Update Time: 2025-04-21

3-(4-Methyl-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methyl-1H-pyrazol-1-yl)propanenitrile
• STK305277
• 3-(4-methylpyrazol-1-yl)propanenitrile
• Z600430188
• ALBB-014649
• MFCD04050007
• SCHEMBL14964510
• 1H-pyrazole-1-propanenitrile, 4-methyl-
• EN300-51709
• 89853-48-5
• 2-(4-METHYL-1H-PYRAZOL-1-YL)ETHYL CYANIDE
• G22537
• AKOS000306157

• Inchi： 1S/C7H9N3/c1-7-5-9-10(6-7)4-2-3-8/h5-6H,2,4H2,1H3
• InChI Key： NNNKVMLNDZRJME-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C=N1)CCC#N

Computed Properties

• Exact Mass: 135.079647300Da
• Monoisotopic Mass: 135.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 285.9±23.0 °C at 760 mmHg
• Flash Point: 126.7±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(4-Methyl-1H-pyrazol-1-yl)propanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles